Cas no 1427324-79-5 (4-(azetidin-2-yl)-1,5-dimethyl-1H-pyrazole)

• Product Name: 4-(azetidin-2-yl)-1,5-dimethyl-1H-pyrazole
• CAS No: 1427324-79-5
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5785970
• PubChem ID: 79596336
• Update Time: 2025-10-19

4-(azetidin-2-yl)-1,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-1845187
• 4-(azetidin-2-yl)-1,5-dimethyl-1H-pyrazole
• AKOS018152593
• 1427324-79-5

• Inchi： 1S/C8H13N3/c1-6-7(5-10-11(6)2)8-3-4-9-8/h5,8-9H,3-4H2,1-2H3
• InChI Key： VVZMAOQPAHFPLK-UHFFFAOYSA-N
• SMILES： N1CCC1C1C=NN(C)C=1C

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(azetidin-2-yl)-1,5-dimethyl-1H-pyrazole

Introduction to 4-(azetidin-2-yl)-1,5-dimethyl-1H-pyrazole (CAS No. 1427324-79-5)

4-(azetidin-2-yl)-1,5-dimethyl-1H-pyrazole, identified by the Chemical Abstracts Service Number (CAS No.) 1427324-79-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, characterized by a five-membered aromatic ring containing two nitrogen atoms. The presence of an azetidine side chain and dimethyl substituents at the 1 and 5 positions introduces unique structural and functional properties, making it a promising candidate for further exploration in drug discovery and development.

The structural framework of 4-(azetidin-2-yl)-1,5-dimethyl-1H-pyrazole combines the stability of the pyrazole core with the flexibility provided by the azetidine moiety. This dual functionality has been exploited in various synthetic strategies to develop novel bioactive molecules. The compound’s ability to engage in multiple hydrogen bonding interactions, owing to its nitrogen-rich structure, makes it an attractive scaffold for designing ligands targeting biological macromolecules such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for therapeutic applications. 4-(azetidin-2-yl)-1,5-dimethyl-1H-pyrazole has emerged as a key intermediate in synthesizing compounds with potential pharmacological activity. Its incorporation into drug-like molecules has shown promise in preclinical studies, particularly in the modulation of metabolic pathways and inflammatory responses. The dimethyl groups at the 1 and 5 positions enhance lipophilicity, which is a critical factor for membrane permeability and oral bioavailability, thereby improving the pharmacokinetic profile of derived drug candidates.

One of the most compelling aspects of 4-(azetidin-2-yl)-1,5-dimethyl-1H-pyrazole is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to develop derivatives with enhanced binding affinity and selectivity for target proteins. For instance, studies have demonstrated its utility in designing molecules that interact with enzymes involved in glycolysis and oxidative phosphorylation, which are critical pathways in energy metabolism. These findings highlight its potential as a tool compound for investigating metabolic disorders and exploring novel therapeutic strategies.

The synthesis of 4-(azetidin-2-yl)-1,5-dimethyl-1H-pyrazole involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The introduction of the azetidine ring requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the core pyrazole structure efficiently. These synthetic methodologies not only facilitate the production of 4-(azetidin-2-yl)-1,5-dimethyl-1H-pyrazole but also provide insights into developing scalable processes for related compounds.

From a computational chemistry perspective, 4-(azetidin-2-yl)-1,5-dimethyl-1H-pyrazole has been extensively studied using molecular modeling techniques. These studies have provided valuable insights into its binding mode with biological targets, helping researchers optimize its pharmacophore for improved efficacy. The integration of quantum mechanical calculations with molecular dynamics simulations has allowed for a detailed understanding of its interactions at the atomic level. Such computational approaches are indispensable in modern drug discovery pipelines, enabling rapid screening and prioritization of lead compounds.

The pharmacological potential of 4-(azetidin-2-yl)-1,5-dimethyl-1H-pyrazole has been explored across various therapeutic areas. In oncology research, derivatives of this compound have shown inhibitory effects on kinases implicated in cancer progression. Additionally, its anti-inflammatory properties have been investigated in models of chronic diseases characterized by excessive immune responses. These preclinical findings underscore its significance as a versatile scaffold for developing next-generation therapeutics.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative molecular tools like 4-(azetidin-2-yl)-1,5-dimethyl-1H-pyrazole. Its unique structural features make it an invaluable asset in high-throughput screening campaigns aimed at identifying novel drug candidates. Furthermore, its amenability to chemical modification allows researchers to fine-tune its properties for specific applications, ensuring that it remains at the forefront of pharmaceutical innovation.

In conclusion,4-(azetidin-2-yl)-1,5-dimethyl-1H-pyrazole (CAS No. 1427324-79-5) represents a fascinating compound with broad applicability in medicinal chemistry and drug development. Its structural versatility, coupled with promising preclinical results, positions it as a cornerstone molecule for future research endeavors. As scientific advancements continue to unfold,4-(azetidin-2-yli)-l,5-dimethyl-lH-pyrrolle is poised to play an increasingly pivotal role in shaping next-generation therapeutics that address unmet medical needs.